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Compound of Interest

Compound Name: 1,2-Difluoroethane

Cat. No.: B1293797

Essential Safety and Handling Guide for 1,2-
Difluoroethane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2-Difluoroethane (CAS No.
624-72-6). The following procedures are designed to ensure the safe management of this
chemical in a laboratory setting.

Chemical Safety and Hazard Information

1,2-Difluoroethane is an extremely flammable liquid and vapor that is harmful if inhaled.[1] It
can cause skin, eye, and respiratory tract irritation.[2] Ingestion or skin contact is toxic.[2] It is
imperative to handle this chemical with appropriate engineering controls and personal
protective equipment.

Quantitative Data Summary

The following tables summarize key quantitative data for 1,2-Difluoroethane.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 624-72-6

Molecular Formula C2HaF2

Molecular Weight 66.05 g/mol

Boiling Point -25 °C (-13 °F)
Melting Point -117 °C (-179 °F)
Flash Point Extremely flammable
Vapor Density 2.28 (Air=1)

(Data sourced from multiple safety data sheets.[1][3])

Table 2: Occupational Exposure Limits

Jurisdiction Limit Type Value

Latvia 8-hour Limit 3000 mg/m3

Note: As of the latest search, specific Permissible Exposure Limits (PEL) from the U.S.
Occupational Safety and Health Administration (OSHA) or Threshold Limit Values (TLV) from
the American Conference of Governmental Industrial Hygienists (ACGIH) for 1,2-
Difluoroethane were not identified. The exposure limits provided are for Latvia.[1] Users
should consult local regulations and their institution's safety office for the most current and

applicable exposure limits.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1,2-Difluoroethane to

ensure the appropriate level of protection.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin & Body Protection

Fire/flame resistant and

impervious lab coat or clothing.

[1] Full-length pants and

closed-toe shoes.

Prevents skin contact with the
toxic and irritating chemical
and protects against its high

flammadbility.

Hand Protection

Chemically impermeable

gloves.[1]

Prevents toxic skin contact. No
specific breakthrough time
data for 1,2-Difluoroethane
was found. Nitrile gloves may
provide short-term splash
protection, but prolonged
exposure should be avoided.
[4][5] It is critical to consult the
glove manufacturer's chemical
resistance data. Always

inspect gloves before use.[1]

Respiratory Protection

Use only in a well-ventilated
area with local exhaust
ventilation (e.g., a chemical
fume hood).[1][2] If exposure
limits are exceeded or
symptoms of irritation occur, a
full-face respirator with
appropriate cartridges should
be used.[1] For emergencies
or high concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[6]

Protects against inhalation of

harmful vapors.[1]

Safe Handling and Experimental Workflow
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The following diagram and procedural steps outline the safe workflow for handling 1,2-
Difluoroethane in a laboratory setting.

Workflow for Safe Handling of 1,2-Difluoroethane

1. Preparation Phase 4. Emergency Response

Conduct Risk Assessment Spill Occurs

Don Appropriate PPE Evacuate & Alert Others Control Ignition Sources

Set Up in Fume Hood Clean Up with Absorbent

Ground Equipment

Proceed to Handling

& Use Phase

2. Handling

Dispense Chemical

Perform Experiment

Tightly Seal Container

Proceed to Cleanup

3. Post-HandIing'& Disposal Phase

Decontaminate Work Area

A
Segregate & Label Waste

i

Dispose via Licensed Facility
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Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 1,2-Difluoroethane.

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:
o Conduct a thorough risk assessment for the specific procedure.

o Ensure a certified chemical fume hood and an emergency eyewash/shower station are
accessible.[7]

o Put on all required PPE as detailed in Table 3.
o Work in a well-ventilated area, preferably a chemical fume hood.[1]

o Ensure all equipment is properly grounded and bonded to prevent static discharge.[1] Use
only non-sparking tools and explosion-proof equipment.[1][2]

e During Use:

[¢]

Keep the container tightly closed when not in use.[1]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

o

Avoid contact with skin and eyes.[1]

[¢]

Avoid breathing vapors or mist.[1]

o After Use:

o Tightly seal the 1,2-Difluoroethane container.

o Decontaminate all surfaces, equipment, and PPE according to your lab's established
procedures.
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o Wash hands thoroughly with soap and water after handling.[7]

Spill Response Protocol

e Immediate Actions:
o Evacuate personnel from the immediate spill area and alert others.[1]
o Remove all sources of ignition.[1]
o If safe to do so, increase ventilation to the area.
o Cleanup (for minor spills by trained personnel only):
o Wear appropriate PPE, including respiratory protection if necessary.

o Contain the spill using a non-combustible absorbent material like sand, earth, or
vermiculite.[3][8]

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, closed container for disposal.[1]

o Wash the spill area with soap and water once the material is removed.[9]
o Major Spills:

o For large spills, evacuate the area and contact your institution's emergency response team
immediately.[10]

Disposal Plan

o Waste Collection:

o All waste materials contaminated with 1,2-Difluoroethane must be collected in a suitable,
closed, and properly labeled container.[1]

» Disposal Method:
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o Disposal must be conducted through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[11]

o Do not discharge into sewer systems or the environment.[11]

o Recycle or recondition the container if possible after triple-rinsing, or puncture it to render
it unusable before landfill disposal.[11]

o Always follow all applicable federal, state, and local regulations for hazardous waste
disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemicalbook.com [chemicalbook.com]
e 2. synquestlabs.com [synquestlabs.com]
e 3. jk-sci.com [jk-sci.com]

e 4. ehrs.upenn.edu [ehrs.upenn.edu]

e 5. ehs.yale.edu [ehs.yale.edu]

e 6. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1,2,2-Tetrachloro-1,2-difluoroethane
[cdc.gov]

e 7.wcu.edu [wcu.edu]

e 8. nj.gov [nj.gov]

e 9. lin-web.clarkson.edu [lin-web.clarkson.edu]
e 10. chemkleancorp.com [chemkleancorp.com]
e 11. dnacih.com [dnacih.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Difluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://dnacih.com/niosh/nioshdbs/npg/NPGD0595.HTM
https://dnacih.com/niosh/nioshdbs/npg/NPGD0595.HTM
https://dnacih.com/niosh/nioshdbs/npg/NPGD0595.HTM
https://www.chemicalbook.com/msds/1-2-difluoroethane.pdf
https://www.benchchem.com/product/b1293797?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-2-difluoroethane.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-06.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.cdc.gov/niosh/npg/npgd0596.html
https://www.cdc.gov/niosh/npg/npgd0596.html
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-1_2-Dichloroethane.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1808.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://dnacih.com/niosh/nioshdbs/npg/NPGD0595.HTM
https://www.benchchem.com/product/b1293797#personal-protective-equipment-for-handling-1-2-difluoroethane
https://www.benchchem.com/product/b1293797#personal-protective-equipment-for-handling-1-2-difluoroethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1293797#personal-protective-equipment-for-
handling-1-2-difluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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